Cas no 2005867-78-5 (Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester)
Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H25NO3/c1-14(2,3)18-13(17)15-9-5-4-6-12(16)10-11-7-8-11/h11H,4-10H2,1-3H3,(H,15,17)
- InChI Key: NJYZMGFYIXQREM-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCCCC(=O)CC1CC1
Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796035-0.05g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 0.05g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-796035-0.1g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 0.1g |
$804.0 | 2024-05-22 | |
| Enamine | EN300-796035-0.25g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 0.25g |
$840.0 | 2024-05-22 | |
| Enamine | EN300-796035-0.5g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 0.5g |
$877.0 | 2024-05-22 | |
| Enamine | EN300-796035-1.0g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 1.0g |
$914.0 | 2024-05-22 | |
| Enamine | EN300-796035-2.5g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 2.5g |
$1791.0 | 2024-05-22 | |
| Enamine | EN300-796035-5.0g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 5.0g |
$2650.0 | 2024-05-22 | |
| Enamine | EN300-796035-10.0g |
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate |
2005867-78-5 | 95% | 10.0g |
$3929.0 | 2024-05-22 |
Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester
Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2005867-78-5): A Comprehensive Overview
Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2005867-78-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development and biochemical research. The unique structural features of this molecule, including its N-(6-cyclopropyl-5-oxohexyl) moiety and the presence of a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and reactivity. Understanding these characteristics is crucial for exploring its applications in synthetic chemistry and medicinal research.
The synthesis of Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The process typically begins with the preparation of key intermediates such as 6-cyclopropyl-5-oxohexanamide, which serves as a precursor for introducing the carbamic acid functionality. The subsequent esterification step using isobutyl chloroformate in the presence of a base catalyst yields the desired product with high efficiency and purity. This synthetic route exemplifies the precision and control achievable in contemporary chemical synthesis.
In recent years, Carbamic acid derivatives have garnered attention due to their diverse pharmacological activities. The structural motif present in Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester, particularly the cyclopropyl ring and the oxo-substituted hexyl chain, has been shown to influence binding interactions with biological targets. Studies have suggested that such compounds may exhibit properties relevant to enzyme inhibition and receptor modulation. These findings are particularly intriguing given the growing interest in developing small-molecule modulators for therapeutic applications.
One of the most compelling aspects of Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester is its potential as a building block for more complex pharmacophores. The presence of both polar and non-polar regions in its structure allows for versatile functionalization strategies. Researchers have explored modifications to both the cyclopropyl and oxo-substituted hexyl portions to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. Such modifications are critical for optimizing drug-like characteristics and improving pharmacokinetic profiles.
The role of computational chemistry in studying this compound cannot be overstated. Advanced molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. These predictions are essential for guiding experimental efforts and reducing the time required for hit identification in drug discovery programs. Furthermore, computational studies have provided insights into the conformational flexibility of Carbamic acid derivatives, which is crucial for understanding their biological behavior.
Recent experimental investigations have further illuminated the potential applications of Carbamic acid derivatives. For instance, studies using enzyme-based assays have demonstrated that certain derivatives exhibit inhibitory activity against specific enzymes implicated in disease pathways. The structural features of these compounds appear to be well-suited for binding to active sites or allosteric pockets on target enzymes. Such findings underscore the importance of exploring novel chemical entities like Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester as leads for drug development.
The synthesis and characterization of Carbamic acid derivatives also offer valuable insights into reaction mechanisms and synthetic methodologies. For example, the esterification step in the synthesis of this compound provides a model system for studying nucleophilic acylation reactions under various conditions. Such studies contribute to the broader understanding of organic transformations and can inform the development of more efficient synthetic routes for other complex molecules.
The future prospects for Carbamic acid derivatives are promising given their structural diversity and potential biological activities. Ongoing research aims to expand the chemical space explored by synthesizing novel analogs with tailored properties. Additionally, interdisciplinary approaches combining organic synthesis with biophysical techniques will be crucial for elucidating structure-activity relationships and optimizing lead compounds.
In conclusion, Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2005867-78-5) represents a significant compound in pharmaceutical chemistry with diverse applications ranging from synthetic chemistry to drug discovery. Its unique structural features make it a valuable tool for exploring new therapeutic strategies and advancing our understanding of molecular interactions at a fundamental level.
2005867-78-5 (Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)